N-(3-ethoxyphenyl)cyclohexanecarboxamide

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C15H21NO2/c1-2-18-14-10-6-9-13(11-14)16-15(17)12-7-4-3-5-8-12/h6,9-12H,2-5,7-8H2,1H3,(H,16,17)
• InChI Key: MMRLEODORCTUPN-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CCCCC2

Description

N-(3-ethoxyphenyl)cyclohexanecarboxamide, also known as eticlopride, is a chemical compound that belongs to the family of butyrophenones. It is a selective dopamine D2 receptor antagonist and has been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

Eticlopride acts as a competitive antagonist at dopamine D2 receptors, blocking the binding of dopamine to these receptors. This results in a decrease in the activity of dopaminergic neurons in the brain, leading to a reduction in dopamine-mediated neurotransmission.
Biochemical and Physiological Effects:
Eticlopride has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of dopamine in the striatum, leading to a decrease in locomotor activity and a reduction in the rewarding effects of drugs of abuse. Eticlopride has also been shown to decrease the release of prolactin, a hormone that is regulated by dopamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethoxyphenyl)cyclohexanecarboxamide is its high selectivity for dopamine D2 receptors, making it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, one limitation of N-(3-ethoxyphenyl)cyclohexanecarboxamide is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving N-(3-ethoxyphenyl)cyclohexanecarboxamide. One area of interest is the role of dopamine in the development of addiction and the potential use of N-(3-ethoxyphenyl)cyclohexanecarboxamide in the treatment of addiction. Another area of interest is the use of N-(3-ethoxyphenyl)cyclohexanecarboxamide in the development of new drugs for the treatment of Parkinson's disease and other neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3-ethoxyphenyl)cyclohexanecarboxamide and its potential applications in various fields of scientific research.

Synthesis Methods

Eticlopride can be synthesized by the reaction of 3-ethoxyaniline with cyclohexanone in the presence of sodium hydride and subsequent reaction with chloroacetyl chloride. The resulting product is then reacted with lithium aluminum hydride to yield N-(3-ethoxyphenyl)cyclohexanecarboxamide.

Scientific Research Applications

Eticlopride has been widely used in scientific research for its ability to selectively block dopamine D2 receptors. It has been used in studies involving Parkinson's disease, schizophrenia, addiction, and other neurological disorders. Eticlopride has also been used in studies investigating the role of dopamine in reward pathways and motivation.